Cas no 615-66-7 (2-Chlorobenzene-1,4-diamine)

• Product Name: 2-Chlorobenzene-1,4-diamine
• CAS No: 615-66-7
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• MDL: MFCD00128931
• CID: 38945
• PubChem ID: 11998
• Update Time: 2025-06-11

2-Chlorobenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Chlorobenzene-1,4-diamine
• 2-Chloro-p-phenylenediamine
• 2-Chloro-1,4-phenylenediamine
• 2-Chloro-1,4-Diaminobenzene
• 1,4-Diamino-2-chlorobenzene
• Ursol Brown O
• 1,4-Benzenediamine, 2-chloro-
• 3-Chloro-4-aminoaniline
• o-Chloro-p-phenylenediamine
• 2-Chloro-1,4-benzenediamine
• 2-Chloro-4-phenylenediamine
• p-Phenylenediamine, 2-chloro-
• 2-Chlor-p-fenylendiamin
• 3-Chlor-p-fenylendiamin
• 2-Chloro-p-phenylene diamine
• 3-Chlor-p-fenylendiamin [Czech]
• 2-Chlor-p-fenylendiamin [Czech]
• 4-amino-2-chloroaniline
• W-105129
• 2-CHLORO-P-PHENYLENEDIAMINE [HSDB]
• HSDB 4126
• 2-Chloro-(1,4-phenylenediamine)
• AC-11816
• 3-Chloro-p-fenylendiamin [Czech]
• CI 76065
• 2-chloro-p-phenylenediamine;2-chloro-1,4-phenylenediamine;2-chloro-4-phenylenediamine
• EN300-33942
• 2-Chloro-benzene-1,4-diamine
• 4-13-00-00221 (Beilstein Handbook Reference)
• UPCMLD0ENAT5883800:001
• UNII-W949BCC82R
• SCHEMBL33731
• NS00013454
• DB-072991
• CHEBI:76598
• SY116664
• InChI=1/C6H7ClN2/c7-5-3-4(8)1-2-6(5)9/h1-3H,8-9H
• C3054
• CS-0157060
• DTXSID3043944
• CHEMBL1619318
• EINECS 210-441-2
• BRN 2802557
• 2,5-diaminochlorobenzene
• salzsaurem p-Phenylendiamin
• 2-Chlorobenzene-1 pound not4-diamine
• W949BCC82R
• NCGC00090823-02
• 3-Chloro-p-fenylendiamin
• AKOS005259472
• C.I. 76065
• Q27146147
• BCP19761
• MFCD00128931
• D71131
• DS-17937
• 615-66-7
• 3Chloropfenylendiamin
• oChloropphenylenediamine
• C33070
• pPhenylenediamine, 2chloro
• 2Chloro1,4benzenediamine
• 3-CHLORO-P-FENYLENDIAMIN (CZECH)
• 2Chloro(1,4phenylenediamine)
• 2Chlorpfenylendiamin
• 3Chlorpfenylendiamin
• 1,4Diamino2chlorobenzene
• 210-441-2
• 2Chloro1,4diaminobenzene
• 1,4Benzenediamine, 2chloro
• DTXCID1023944
• 3Chloro4aminoaniline
• 2-CHLORO-P-PHENYLENEDIAMINE [INCI]

• MDL： MFCD00128931
• Inchi： 1S/C6H7ClN2/c7-5-3-4(8)1-2-6(5)9/h1-3H,8-9H2
• InChI Key： MGLZGLAFFOMWPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N)N

Computed Properties

• Exact Mass: 142.03000
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 52

Experimental Properties

• Density: 1.2124 (rough estimate)
• Melting Point: 63.0 to 67.0 deg-C
• Boiling Point: 287.9°C at 760 mmHg
• Refractive Index: 1.5210 (estimate)
• PSA: 52.04000
• LogP: 2.66680
• λmax: 318(EtOH)(lit.)

2-Chlorobenzene-1,4-diamine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R22;R36/37/38
• Safety Instruction： S26; S36
• RTECS：SS8925000
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD73925)
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-Chlorobenzene-1,4-diamine

Recent Advances in the Study of 2-Chlorobenzene-1,4-diamine (CAS: 615-66-7) in Chemical Biology and Pharmaceutical Research

2-Chlorobenzene-1,4-diamine (CAS: 615-66-7) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This aromatic diamine has been the subject of recent studies due to its potential applications in drug synthesis, material science, and biochemical research. The compound's unique structural properties, characterized by a benzene ring substituted with chlorine and two amine groups, make it a versatile intermediate in the synthesis of various pharmacologically active molecules.

Recent research has focused on the role of 2-Chlorobenzene-1,4-diamine in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2023) explored its use as a precursor in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The study demonstrated that derivatives of 2-Chlorobenzene-1,4-diamine exhibit promising inhibitory activity against specific kinase targets, with improved selectivity and reduced off-target effects compared to existing inhibitors.

Another significant area of research involves the compound's application in material science. A 2024 study in Advanced Materials highlighted its utility in the development of conductive polymers. The researchers found that incorporating 2-Chlorobenzene-1,4-diamine into polymer matrices enhanced the electrical conductivity and thermal stability of the resulting materials, making them suitable for use in flexible electronics and biosensors.

In addition to its synthetic applications, recent investigations have also examined the biochemical interactions of 2-Chlorobenzene-1,4-diamine. A study in Biochemical Pharmacology (2023) reported that the compound can modulate specific enzymatic pathways involved in oxidative stress, suggesting potential therapeutic applications in neurodegenerative diseases. The study utilized advanced spectroscopic techniques and molecular docking simulations to elucidate the compound's mechanism of action at the molecular level.

Despite these promising findings, challenges remain in the practical application of 2-Chlorobenzene-1,4-diamine. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Current efforts are focused on optimizing the compound's physicochemical properties and exploring novel delivery systems to enhance its bioavailability and efficacy.

In conclusion, 2-Chlorobenzene-1,4-diamine (CAS: 615-66-7) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to material science, underscore its importance as a versatile chemical intermediate. Ongoing studies aim to further elucidate its potential and address existing limitations, paving the way for its broader utilization in scientific and industrial applications.